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Compound of Interest

Compound Name: Triisooctylamine

Cat. No.: B3422417

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information, handling precautions, and experimental
considerations for the use of Triisooctylamine (TIOA) in a laboratory setting. The following
sections detail the toxicological properties, personal protective equipment (PPE)

recommendations, emergency procedures, and a sample experimental protocol involving this
aliphatic amine.

Chemical and Physical Properties

Triisooctylamine is a tertiary amine with the chemical formula (CsHa17)sN. It is a colorless to
pale yellow liquid with a characteristic amine-like odor. A summary of its key physical and
chemical properties is provided in the table below.
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Property Value

CAS Number 25549-16-0
Molecular Weight 353.67 g/mol
Density 0.816 g/mL at 25 °C
Boiling Point >204 °C

Flash Point >230 °F (>110 °C)
Vapor Density >1 (vs air)
Refractive Index n20/D 1.4501
Solubility <1 g/L in water

Toxicological Data

Understanding the toxicological profile of Triisooctylamine is paramount for its safe handling.
The available data from animal studies are summarized below.

. . . Route of o
Toxicity Metric  Species Value Classification
Exposure
LDso Rat Oral >5000 mg/kg Low oral toxicity
Not classified as
LDso Rabbit Dermal >2.0 g/kg toxic by dermal
contact
. Not classified as
Inhalation (4 )
LCso Rat >5.07 mg/L toxic by
hours) ) i
inhalation
Skin Irritation Rabbit Dermal No skin irritation Not an irritant
Eye Irritation Rabbit Ocular No eye irritation Not an irritant

Hazard Identification and Precautionary Measures
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Triisooctylamine is classified with the following hazards:
e H302: Harmful if swallowed.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

e H411: Toxic to aquatic life with long-lasting effects.
The signal word for Triisooctylamine is Warning.
Personal Protective Equipment (PPE):

To mitigate the risks associated with handling Triisooctylamine, the following personal
protective equipment is mandatory:

o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber, neoprene).

» Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. In case of
potential for significant splashing, chemical-resistant coveralls are recommended.

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood. If ventilation is inadequate, a respirator with an appropriate organic
vapor cartridge is necessatry.

Handling and Storage:

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mist.

Handle in a well-ventilated area.

Keep containers tightly closed when not in use.
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» Store in a cool, dry place away from incompatible materials such as strong oxidizing agents
and acids.

Occupational Exposure Limits

Currently, there are no specific Permissible Exposure Limits (PELs) from the Occupational
Safety and Health Administration (OSHA), Threshold Limit Values (TLVs) from the American
Conference of Governmental Industrial Hygienists (ACGIH), or Recommended Exposure Limits
(RELs) from the National Institute for Occupational Safety and Health (NIOSH) for
Triisooctylamine. In the absence of specific limits, it is crucial to adhere to the principles of
good industrial hygiene and minimize exposure to the lowest reasonably achievable level.

Emergency Procedures

First-Aid Measures:

« Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention if irritation develops or
persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Combustion may produce toxic fumes of carbon monoxide, carbon
dioxide, and nitrogen oxides.
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o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.
Accidental Release Measures (Spill Handling):

A systematic approach is crucial when dealing with a Triisooctylamine spill to ensure the
safety of laboratory personnel and to prevent environmental contamination.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of Triisooctylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3422417#triisooctylamine-safety-data-sheet-sds-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b3422417#triisooctylamine-safety-data-sheet-sds-handling-precautions
https://www.benchchem.com/product/b3422417#triisooctylamine-safety-data-sheet-sds-handling-precautions
https://www.benchchem.com/product/b3422417#triisooctylamine-safety-data-sheet-sds-handling-precautions
https://www.benchchem.com/product/b3422417#triisooctylamine-safety-data-sheet-sds-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3422417?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

